Cas no 1804274-95-0 (Methyl 3-(2-carboxyethyl)-2-cyanobenzoate)

• Product Name: Methyl 3-(2-carboxyethyl)-2-cyanobenzoate
• CAS No: 1804274-95-0
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 4949537
• Update Time: 2025-10-18

Methyl 3-(2-carboxyethyl)-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-carboxyethyl)-2-cyanobenzoate

• Inchi： 1S/C12H11NO4/c1-17-12(16)9-4-2-3-8(10(9)7-13)5-6-11(14)15/h2-4H,5-6H2,1H3,(H,14,15)
• InChI Key： AFEVGPBLLKAIFU-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1C#N)CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 1.3
• Topological Polar Surface Area: 87.4

Additional information on Methyl 3-(2-carboxyethyl)-2-cyanobenzoate

Methyl 3-(2-carboxyethyl)-2-cyanobenzoate (CAS No. 1804274-95-0)

Methyl 3-(2-carboxyethyl)-2-cyanobenzoate, a compound with the CAS registry number 1804274-95-0, is an organic chemical entity that has garnered attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of benzoate esters, featuring a methyl group attached to a benzoic acid derivative. The molecule's structure includes a benzene ring substituted with a cyano group at the 2-position and a carboxyethyl group at the 3-position, making it a valuable substrate for further chemical modifications and functionalization.

The synthesis of Methyl 3-(2-carboxyethyl)-2-cyanobenzoate typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the formation of the cyano group and the esterification step. These innovations not only enhance yield but also reduce the environmental footprint of the synthesis process.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of both cyano and carboxylic acid groups provides opportunities for further functionalization, enabling the creation of bioactive molecules with diverse pharmacological profiles. Recent studies have highlighted its utility in designing inhibitors for enzyme targets implicated in neurodegenerative diseases, such as Alzheimer's disease. The compound's ability to act as a modulator of amyloid-beta aggregation has been demonstrated in vitro, suggesting its potential role in therapeutic interventions.

In addition to its biomedical applications, Methyl 3-(2-carboxyethyl)-2-cyanobenzoate has shown promise in materials science. Its structural features make it an ideal candidate for incorporation into polymeric materials with tailored properties. For example, researchers have investigated its use as a monomer in the synthesis of stimuli-responsive polymers, which can undergo reversible changes in their physical properties in response to external stimuli such as temperature or pH. These materials hold potential applications in drug delivery systems and smart packaging technologies.

The compound's electronic properties also make it a subject of interest in the field of organic electronics. The conjugated system formed by the benzene ring and substituents contributes to its ability to participate in charge transport processes. Recent studies have explored its integration into organic semiconductors, where it can enhance carrier mobility and device performance. This opens up possibilities for its use in flexible electronics, sensors, and photovoltaic devices.

From an analytical standpoint, the characterization of Methyl 3-(2-carboxyethyl)-2-cyanobenzoate has benefited from advancements in spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. Additionally, computational chemistry methods, such as density functional theory (DFT), have been employed to study its electronic structure and reactivity, providing insights into its behavior under various reaction conditions.

In terms of safety and handling, while Methyl 3-(2-carboxyethyl)-2-cyanobenzoate is not classified as a hazardous material under standard conditions, proper precautions should be taken during synthesis and handling to ensure occupational safety. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation in laboratory settings.

Looking ahead, ongoing research continues to explore new avenues for leveraging the unique properties of this compound. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock further applications across multiple disciplines. As our understanding of this compound deepens, it is likely to play an increasingly significant role in advancing both academic research and industrial innovation.